Cas no 2306263-44-3 (1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate)

• Product Name: 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate
• CAS No: 2306263-44-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.37
• CID: 4770591
• Update Time: 2026-02-26

1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C14H26N2O4/c1-13(2,3)19-11(17)10-7-9(15)8-16(10)12(18)20-14(4,5)6/h9-10H,7-8,15H2,1-6H3
• InChI Key： KQZUBILBAGXYBO-UHFFFAOYSA-N
• SMILES： C1(CC(C(OC(C)(C)C)=O)N(C1)C(OC(C)(C)C)=O)N

Additional information on 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate

1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate (CAS No. 2306263-44-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate (CAS No. 2306263-44-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and utility in drug discovery.

The molecular structure of 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate is characterized by a pyrrolidine ring with two tert-butyl groups attached to the 1 and 2 positions, and an amine group at the 4 position. The dicarboxylate moiety further enhances the compound's chemical stability and solubility, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the importance of pyrrolidine derivatives in the development of new drugs for a variety of diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that pyrrolidine-based compounds exhibit potent anti-inflammatory and neuroprotective properties. These findings suggest that 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate could be a valuable lead compound for further research in these areas.

The synthesis of 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate involves several well-established chemical reactions. One common approach is to start with the reaction of tert-butyl bromide with a suitable pyrrolidine precursor, followed by functionalization of the resulting intermediate to introduce the amine and dicarboxylate groups. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

In terms of its biological activity, preliminary in vitro studies have shown that 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate exhibits promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, its neuroprotective properties have been demonstrated through its ability to reduce oxidative stress and protect neuronal cells from damage.

The potential therapeutic applications of 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate are not limited to inflammation and neuroprotection. Recent research has also explored its use as a potential antiviral agent. A study published in the Antiviral Research journal in 2020 reported that certain pyrrolidine derivatives can effectively inhibit viral replication by interfering with viral entry or replication processes. While more studies are needed to confirm these findings for 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate, these preliminary results are encouraging.

Beyond its therapeutic potential, 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate has also been investigated for its use as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in the synthesis of enantiomerically pure compounds, which are essential for many pharmaceuticals. A study published in the Catalysis Science & Technology journal in 2019 demonstrated that this compound can effectively enhance the enantioselectivity of various catalytic reactions.

In conclusion, 1,2-di-tert-butyl 4-aminopyrrolidine-1,2-dicarboxylate (CAS No. 2306263-44-3) is a promising compound with a wide range of potential applications in medicinal chemistry and catalysis. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to explore its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.